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Compound of Interest |

2-[2-(Bromomethyl)phenyl]-5-nitro-
Compound Name:

1H-indole
CAS No.: 915977-45-6
Cat. No.: B12616272

Get Quote

Focus Molecule: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-
indole
Executive Summary: The "Hidden" Scaffold

The molecule 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole (CAS 915977-45-6) represents a
critical, high-value intermediate in the synthesis of fused polycyclic heteroaromatics, specifically
indolo[2,1-alisoquinolines. These fused systems are gaining traction in medicinal chemistry for
their potential as NorA efflux pump inhibitors (e.g., in Staphylococcus aureus) and anticancer

agents.

However, direct sourcing of this specific brominated intermediate is often challenging due to its
inherent reactivity (benzylic bromide) and stability issues. Experienced medicinal chemists
rarely search for this unstable intermediate directly; instead, they target its stable 2-(2-
methylphenyl) precursor or synthesize it in situ.

This guide provides a comprehensive workflow for identifying, sourcing, and synthesizing this
target and its analogs, moving beyond simple CAS lookups to actionable synthetic strategy.
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Structural Analysis & Target Identification
The Core Target

e Chemical Name: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole

CAS Number:915977-45-6

Molecular Formula: C1sH11BrN202

Molecular Weight: 331.17 g/mol

Key Reactivity:

o Bromomethyl Group (-CH2Br): Highly reactive electrophile. Susceptible to hydrolysis (to
alcohol) or nucleophilic attack. This is the "warhead" for cyclization.

o 5-Nitro Group (-NO32): Electron-withdrawing group that modulates the indole's electronics
and serves as a handle for further functionalization (e.g., reduction to amine).

o Indole N-H: The nucleophile that typically attacks the bromomethyl group
(intramolecularly) to form the tetracyclic core.

Strategic Analogs & Precursors

To build a robust library, researchers should not limit searches to the exact match. The
following analogs and precursors are critical for establishing a structure-activity relationship
(SAR):
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Compound Class

Key Feature

Strategic Value

CAS Number
(Example)

Direct Precursor

2-(2-Methylphenyl)-5-
nitro-1H-indole

Stable starting
material for

bromination.

Search by Structure
(See Sect. 4)

N-Methyl Analog

1-Methyl-2-(2-
bromomethylphenyl)-5

Prevents N-
cyclization; forces C3-

cyclization or

832102-10-0 (Generic

analog)

-nitroindole intermolecular
reaction.
2-[2- Standard core for
. . 103964-75-0
Non-Nitro Analog (Bromomethyl)phenyl]  general reactivity
: . (Approx.)
-1H-indole studies.
Result of

Fused Product

5-Nitroindolo[2,1-

alisoquinoline

The cyclized end-

product.

intramolecular

alkylation

Advanced Search Methodologies
The "Instability Paradox" in Database Searching

Commercial databases (SciFinder, Reaxys, eMolecules) often have poor stock availability for

benzylic bromides because they degrade on the shelf.

o Expert Insight: Do not rely solely on the CAS 915977-45-6. If the exact match is "Out of
Stock," pivot immediately to the Methyl Precursor.

Substructure Search Strategy

When using Reaxys or SciFinder, use the following Markush logic to find relevant analogs:

o Draw the Core: Indole ring + 2-Phenyl ring.

e Lock Position 2 (Phenyl): Add a methyl or bromomethyl group at the ortho position of the

phenyl ring.
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o Variable Substituent: Allow Position 5 on the indole to be -NOz, -H, -F, -OMe (to expand
SAR).

» Refine by Availability: Filter results by "Commercial Availability” to identify purchasable
building blocks.

Synthesis & Sourcing Workflow

Since the brominated target is often unstable, the most reliable route is to source the stable 2-
(2-methylphenyl) precursor and brominate it immediately before use.

Strategic Synthesis Diagram

The following diagram illustrates the logical flow from commercially available raw materials to
the final fused ring system.

Fischer Indole Synthesis
Polyphosphoric Acid, 100°C)

Radical Bromination

NBS, AIBN. CCl4/Benzene. Reflux] 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole

(CAS 915977-45-6)
(Reactive Intermediate)

Indolo[2,1-ajisoquinoline Core
(Fused Scaffold)

Click to download full resolution via product page

Figure 1: Synthetic pathway from commodity chemicals to the target fused system.

Detailed Experimental Protocol (Self-Validating)
Step 1: Synthesis of the Methyl Precursor

o Reaction: Fischer Indole Synthesis.[1]

» Reagents: 4-Nitrophenylhydrazine hydrochloride (1.0 eq), 2'-Methylacetophenone (1.0 eq).
¢ Solvent/Catalyst: Polyphosphoric acid (PPA) or AcCOH/H2SOa.

e Procedure:

o Mix hydrazine and ketone in PPA.
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o Heat to 100-110°C for 2-3 hours. Monitor by TLC (disappearance of hydrazine).
o Pour onto crushed ice. The solid precipitate is the crude indole.

o Validation: *H NMR should show a singlet for the methyl group (~2.4 ppm) and the
characteristic indole NH (~11 ppm).

Step 2: Radical Bromination (The Ciritical Step)

e Reagents: 2-(2-Methylphenyl)-5-nitro-1H-indole (1.0 eq), N-Bromosuccinimide (NBS, 1.05
eq), AIBN (0.1 eq).

e Solvent: CCla or Benzene (anhydrous). Note: Benzotrifluoride is a greener alternative.

e Procedure:

o

Dissolve precursor in solvent under Argon.

[¢]

Add NBS and AIBN.

o

Reflux until the starting material is consumed (TLC).

o

Critical Check: Do not over-react; benzylic bromides can undergo double bromination.

o

Filter off succinimide byproduct while hot. Evaporate solvent.

[¢]

Handling: Use immediately or store at -20°C under inert gas.
Safety & Handling of Benzylic Bromides
Hazard Identification:

e Lachrymator: 2-[2-(Bromomethyl)phenyl]-5-nitro-1H-indole is a potent lachrymator (tear
gas effect).

» Alkylating Agent: Highly reactive toward DNA/proteins. Handle with extreme caution.

Protocol:
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» Engineering Controls: All weighing and transfers must occur inside a functioning fume hood.
o PPE: Double nitrile gloves, lab coat, and safety goggles.

o Decontamination: Quench glassware and spills with a 10% solution of sodium thiosulfate or
dilute ammonia to destroy the alkylating bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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